Cas no 2361636-38-4 (2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride)

• Product Name: 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride
• CAS No: 2361636-38-4
• MF: C₇H₁₁ClF₃N₃
• MW: 229.63055062294
• CID: 6399705
• PubChem ID: 139026312
• Update Time: 2025-10-29

2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361636-38-4
• 2-[3-(Trifluoromethyl)diazirin-3-yl]piperidine;hydrochloride
• 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride
• EN300-7431549

• Inchi： 1S/C7H10F3N3.ClH/c8-7(9,10)6(12-13-6)5-3-1-2-4-11-5;/h5,11H,1-4H2;1H
• InChI Key： PWWHDWFZLHJCEU-UHFFFAOYSA-N
• SMILES： C(C1(C2NCCCC2)N=N1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 229.0593595g/mol
• Monoisotopic Mass: 229.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8Ų

Additional information on 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride

Recent Advances in the Application of 2-[3-(Trifluoromethyl)-3H-diazirin-3-yl]piperidine Hydrochloride (CAS: 2361636-38-4) in Chemical Biology and Drug Discovery

The compound 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride (CAS: 2361636-38-4) has recently emerged as a versatile tool in chemical biology and drug discovery. This molecule, characterized by its trifluoromethyl-diazirine moiety and piperidine scaffold, has garnered significant attention due to its unique photochemical properties and potential applications in target identification and covalent inhibitor development. Recent studies have explored its utility as a photoaffinity labeling (PAL) probe, enabling the covalent capture of transient protein-ligand interactions under UV irradiation.

In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in mapping binding sites of G protein-coupled receptors (GPCRs). The diazirine group, upon UV activation, forms a reactive carbene intermediate capable of inserting into C-H bonds of proximal amino acids, while the piperidine moiety serves as a versatile pharmacophore. This dual functionality allowed for precise mapping of allosteric sites in Class A GPCRs, revealing previously unrecognized ligand-binding pockets that could be exploited for drug design.

Structural optimization efforts have focused on improving the compound's metabolic stability and membrane permeability. A recent structure-activity relationship (SAR) analysis published in ACS Chemical Biology (2024) identified that N-methylation of the piperidine nitrogen significantly enhanced blood-brain barrier penetration while maintaining photolabeling efficiency. This modification has opened new possibilities for studying central nervous system targets, with successful applications reported in mapping the interactome of neurotransmitter transporters.

The compound's trifluoromethyl group has proven particularly valuable for ¹⁹F NMR studies, as demonstrated in a 2024 Nature Chemical Biology publication. Researchers utilized the distinct ¹⁹F NMR signature to monitor real-time conformational changes in target proteins upon ligand binding, providing unprecedented insights into dynamic protein-ligand interactions. This approach has been successfully applied to study kinase activation mechanisms, offering a complementary technique to traditional crystallographic methods.

Recent synthetic methodology developments have significantly improved access to this compound. A 2023 Organic Letters report described a streamlined three-step synthesis from commercially available 3-(trifluoromethyl)-3H-diazirine-3-carboxylic acid, achieving an overall yield of 42% with excellent purity (>98%). This advancement has facilitated broader adoption of the compound in chemical biology research, with several pharmaceutical companies now including it in their standard probe libraries.

In drug discovery applications, the compound has shown promise as a warhead for covalent inhibitor development. A 2024 study in Chemical Science detailed its incorporation into selective irreversible inhibitors of cathepsin K, demonstrating improved selectivity profiles compared to traditional acrylamide-based warheads. The relatively mild reactivity of the photogenerated carbene intermediate appears to reduce off-target effects while maintaining sufficient reactivity for target engagement.

Looking forward, researchers are exploring the compound's potential in emerging areas such as targeted protein degradation and chemoproteomics. Preliminary results presented at the 2024 ACS Spring Meeting suggest that the diazirine moiety can be effectively combined with E3 ligase ligands to create photoaddressable PROTAC molecules, enabling spatiotemporal control of protein degradation. These developments position 2-[3-(trifluoromethyl)-3H-diazirin-3-yl]piperidine hydrochloride as a multifaceted tool that will continue to drive innovation in chemical biology and drug discovery.